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Compound of Interest

Compound Name: Asaprol

Cat. No.: B12789150

Disclaimer: The name "Asaprol” can refer to two distinct chemical compounds: Acetylsalicylic
Acid (a common pharmaceutical) and Calcium 2-hydroxy-1-naphthalenesulfonate (a chemical
intermediate). This guide provides detailed safety protocols for both substances to ensure the
safety of researchers, scientists, and drug development professionals. It is crucial to verify the
exact chemical identity of your compound, primarily by its CAS number, before proceeding with
any handling or experimental work.

Option 1: Asaprol as Acetylsalicylic Acid (Aspirin)
CAS Number: 50-78-2

Acetylsalicylic Acid is a nonsteroidal anti-inflammatory drug (NSAID) widely used for its
analgesic, antipyretic, and anti-inflammatory properties. In a laboratory setting, it is a white,
crystalline powder.

Quantitative Data Summary
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Property Value
Molecular Formula CoHsO4
Molecular Weight 180.16 g/mol
Melting Point 135 °C (275 °F)
Flash Point 250 °C (482 °F)
Oral LD50 (Rat) 200 mg/kg
Water Solubility 3.3g/Lat20°C

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure to Acetylsalicylic Acid. The following table
outlines the recommended equipment for routine laboratory operations.

Protection Type Recommended PPE Specifications
Safety glasses with side Must comply with OSHA 29
Eye and Face Protection shields or chemical safety CFR 1910.133 or European
goggles Standard EN166.

) ] Chemical-resistant gloves and Nitrile rubber gloves are
Skin Protection )
a lab coat suitable.

Required when handling large
) ) ) quantities or if dust is
Respiratory Protection NIOSH-approved respirator )
generated. A P95 or higher-

rated filter is recommended.

Experimental Protocol: Safe Handling and Disposal

Handling Procedure:

o Preparation: Ensure an eyewash station and safety shower are readily accessible. Work in a
well-ventilated area, preferably under a chemical fume hood.
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e Weighing and Transfer: When weighing and transferring the powder, minimize the creation of
dust.

» Solution Preparation: When dissolving in solvents, add the solid to the liquid slowly to avoid
splashing.

o Spill Cleanup: In case of a spill, wear appropriate PPE, dampen the spilled material with
water to prevent dust from becoming airborne, and collect it in a sealed container for
disposal.

Disposal Plan:

e Waste Collection: Collect all waste containing Acetylsalicylic Acid in a clearly labeled, sealed
container.

» Disposal Route: Dispose of the chemical waste through a licensed professional waste
disposal service. Incineration in a chemical incinerator with an afterburner and scrubber is a
common method.

o Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent,
and the rinsate collected as hazardous waste. Puncture and dispose of the container
according to institutional guidelines.

Workflow Diagrams
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PPE Selection for Acetylsalicylic Acid
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Caption: PPE selection workflow for handling Acetylsalicylic Acid.
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Disposal Workflow for Acetylsalicylic Acid
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Caption: Disposal workflow for Acetylsalicylic Acid waste.

Option 2: Asaprol as Calcium 2-hydroxy-1-
naphthalenesulfonate

CAS Number: 516-18-7

© 2025 BenchChem. All rights reserved.

5/10

Tech Support


https://www.benchchem.com/product/b12789150?utm_src=pdf-body-img
https://www.benchchem.com/product/b12789150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12789150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

This compound is a reddish-white powder used as a chemical intermediate in various
industries. Due to the lack of a comprehensive, publicly available Safety Data Sheet (SDS) for
this specific compound, the following recommendations are based on data for structurally
similar naphthalenesulfonic acid derivatives. A cautious approach is strongly advised.

Quantitative Data Summary

Property Value

Molecular Formula C20H14Ca0sS2

Molecular Weight 486.53 g/mol

Appearance Reddish-white, odorless powder
Solubility Soluble in water and alcohol
Decomposition Temperature Approximately 50 °C

Note: Detailed toxicological data such as LD50 is not readily available for this specific
compound.

Personal Protective Equipment (PPE)

Given the potential hazards associated with naphthalenesulfonic acid derivatives, which can
include skin, eye, and respiratory irritation, the following PPE is recommended as a minimum.
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Protection Type Recommended PPE Specifications

Must comply with OSHA 29
Eye and Face Protection Tightly fitting safety goggles CFR 1910.133 or European
Standard EN166.

Weatr fire/flame resistant and

) ) Impervious clothing and impervious clothing. Nitrile or
Skin Protection ) )
chemical-resistant gloves neoprene gloves are
recommended.

Recommended if exposure
) ) Full-face respirator with limits are exceeded or if
Respiratory Protection ] ) o ]
appropriate cartridges irritation is experienced,

especially if dust is generated.

Experimental Protocol: Safe Handling and Disposal

Handling Procedure:

o Preparation: Work in a well-ventilated area, preferably a chemical fume hood. Ensure easy
access to an eyewash station and safety shower.

« Avoiding Exposure: Avoid all personal contact, including inhalation of dust. Do not eat, drink,
or smoke in the handling area.

o Spill Cleanup: In the event of a spill, avoid dust formation. Wear full PPE, including
respiratory protection. Collect the spilled material into a suitable container for disposal.

Disposal Plan:

o Waste Collection: All waste materials should be collected in sealed, clearly labeled
containers.

o Regulatory Compliance: Waste disposal must be conducted in accordance with all federal,
state, and local regulations.
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» Professional Disposal: Contact your institution's Environmental Health and Safety

department to arrange for disposal by a licensed hazardous waste management company.

Workflow Diagrams

PPE Selection for Calcium 2-hydroxy-1-naphthalenesulfonate
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Caption: Precautionary PPE workflow for Calcium 2-hydroxy-1-naphthalenesulfonate.
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Disposal Workflow for Calcium 2-hydroxy-1-naphthalenesulfonate
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Caption: Disposal workflow for Calcium 2-hydroxy-1-naphthalenesulfonate waste.
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[https://www.benchchem.com/product/b12789150#personal-protective-equipment-for-
handling-asaprol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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